Cas no 2194446-67-6 (N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide)

• Product Name: N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide
• CAS No: 2194446-67-6
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5410859
• PubChem ID: 132306402
• Update Time: 2025-06-29

N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2194446-67-6
• AKOS033679081
• EN300-6636784
• Z3488504422
• N-{3-ethoxyspiro[3.5]nonan-1-yl}prop-2-enamide
• N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide

• Inchi： 1S/C14H23NO2/c1-3-13(16)15-11-10-12(17-4-2)14(11)8-6-5-7-9-14/h3,11-12H,1,4-10H2,2H3,(H,15,16)
• InChI Key： AALSTSHWSIMFQS-UHFFFAOYSA-N
• SMILES： C(NC1C2(CCCCC2)C(OCC)C1)(=O)C=C

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 399.1±42.0 °C(Predicted)
• pka: 14.20±0.40(Predicted)

Additional information on N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide

Introduction to N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide (CAS No. 2194446-67-6)

N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide (CAS No. 2194446-67-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and ethoxy functional group, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The molecular structure of N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide consists of a spirocyclic core linked to an amide moiety, which contributes to its distinct chemical behavior and reactivity. The presence of the ethoxy group enhances its solubility in polar solvents, making it more amenable for biological assays and synthetic modifications. This feature has been particularly useful in the development of novel therapeutic agents targeting a range of biological pathways.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural and functional properties. Spirocycles are known for their rigidity and stability, which often translate into enhanced binding affinity and selectivity in drug-like molecules. The spirocyclic core in N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide is particularly noteworthy, as it provides a stable scaffold for further derivatization and optimization.

The compound has been extensively studied for its potential applications in the pharmaceutical industry. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. Preliminary studies suggest that N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide exhibits inhibitory activity against certain key enzymes, making it a promising lead compound for the development of new drugs.

The ethoxy group in the molecule also plays a crucial role in modulating its pharmacological properties. Ethoxy-substituted compounds are often found to have improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. This makes N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide an attractive candidate for further development into clinical candidates.

In addition to its pharmaceutical applications, N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide has shown potential in other areas of research, such as materials science and agrochemicals. Its unique structural features make it suitable for the design of novel materials with specific optical or electronic properties. Furthermore, its reactivity allows for the synthesis of complex derivatives that could be used in crop protection agents.

The synthesis of N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to construct the spirocyclic core efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the versatility of modern organic chemistry in constructing complex molecular architectures.

Ongoing research is focused on further exploring the biological activity of N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide. Studies are being conducted to elucidate its mechanism of action and identify potential therapeutic applications. The compound's unique structural features offer a rich ground for medicinal chemists to develop novel analogs with improved efficacy and safety profiles.

The use of computational methods, such as molecular modeling and virtual screening, has accelerated the discovery process for new drug candidates like N-(3-Ethoxyspiro[3.5]non-1-yl)-2-propenamide. These tools allow researchers to predict the binding interactions between the compound and biological targets, thereby guiding the design of more effective derivatives.

In conclusion, N-(3-Ethoxyspiro[3.5]non-1-yl)-cas no 2194446 67 6 -propenamide (CAS No. 2194446 67 6 ) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features, coupled with promising biological activities, make it a valuable asset for drug discovery efforts aimed at addressing various human health challenges.